Cas no 69002-94-4 (4-(1H-BENZOIMIDAZOL-2-YLSULFANYL)-BUTYRIC ACID)

• Product Name: 4-(1H-BENZOIMIDAZOL-2-YLSULFANYL)-BUTYRIC ACID
• CAS No: 69002-94-4
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 972892
• PubChem ID: 2384387
• Update Time: 2025-04-19

4-(1H-BENZOIMIDAZOL-2-YLSULFANYL)-BUTYRIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-(1H-BENZOIMIDAZOL-2-YLSULFANYL)-BUTYRIC ACID
• 4-(1H-benzimidazol-2-ylsulfanyl)butanoic acid
• DTXSID10368360
• Enamine_005161
• SR-01000039479-1
• Z56886410
• EN300-04358
• SR-01000039479
• 4-(1H-1,3-benzodiazol-2-ylsulfanyl)butanoic acid
• SCHEMBL10685902
• AKOS000205487
• HMS1408K13
• CS-0219571
• 69002-94-4
• 4-((1H-Benzo[d]imidazol-2-yl)thio)butanoic acid
• IDI1_007748

• Inchi： 1S/C11H12N2O2S/c14-10(15)6-3-7-16-11-12-8-4-1-2-5-9(8)13-11/h1-2,4-5H,3,6-7H2,(H,12,13)(H,14,15)
• InChI Key： HDIDVWDIDBGIAM-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)CCCC(=O)O

Computed Properties

• Exact Mass: 235.05423
• Monoisotopic Mass: 235.054123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.1

Experimental Properties

• Boiling Point: 505.6°C at 760 mmHg
• Flash Point: 259.6°C
• PSA: 68.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles